Cas no 2679827-35-9 ((2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679827-35-9
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• CID: 5631051
• PubChem ID: 165907678
• Update Time: 2025-08-05

(2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286904
• (2S)-3-(4-chloropyridin-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2679827-35-9
• (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H13ClN2O4/c1-2-5-19-12(18)15-10(11(16)17)7-9-6-8(13)3-4-14-9/h2-4,6,10H,1,5,7H2,(H,15,18)(H,16,17)/t10-/m0/s1
• InChI Key： RHMRGSFFPJWESH-JTQLQIEISA-N
• SMILES： ClC1C=CN=C(C=1)C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 284.0563846g/mol
• Monoisotopic Mass: 284.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Additional information on (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679827-35-9)

(2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679827-35-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is notable for its chiral center at the second carbon atom, which imparts enantiomeric specificity to the molecule. The presence of a 4-chloropyridin-2-yl group and a propenyl ester moiety further contributes to its unique pharmacological properties. The compound is classified as a chiral amino acid derivative, which is a class of molecules known for their ability to modulate various biological processes.

The synthesis of (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4-chloropyridine with an appropriate chiral amino acid precursor, followed by esterification with allyl alcohol. This method has been optimized to achieve high yields and enantiomeric purity, making it suitable for large-scale production. Additionally, alternative synthetic strategies have been explored to improve the efficiency and cost-effectiveness of the process.

In terms of biological activity, (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has demonstrated significant potential as a therapeutic agent. Studies have shown that it exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

Recent research has also focused on the anticancer properties of (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Preclinical studies have demonstrated that it can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings have led to increased interest in developing this compound as a potential anticancer drug.

The pharmacokinetic properties of (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid have also been investigated in detail. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical development. The compound's stability under physiological conditions and its low toxicity profile further support its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, (2S)-3-(4-chloropyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679827-35-9) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.